Cas no 303152-58-1 (N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide)

• Product Name: N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide
• CAS No: 303152-58-1
• CID: 4644561
• Update Time: 2025-11-01

N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-ALLYL-3-(2-FLUORO-4-NITROPHENOXY)-2-THIOPHENECARBOXAMIDE
• N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide

Additional information on N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide

N-Allyl-3-(2-Fluoro-4-nitrophenoxy)-2-thiophenecarboxamide (CAS No. 303152-58-1): An Overview

N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide (CAS No. 303152-58-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene carboxamides, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The structure of N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide is characterized by a thiophene ring linked to a carboxamide group, with an allyl substituent and a fluoro-nitrophenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for various research applications.

Recent studies have highlighted the pharmacological potential of N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide has also shown antimicrobial activity against a range of bacterial and fungal pathogens. A research team from the University of California, Los Angeles (UCLA) reported that this compound effectively inhibits the growth of multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This finding is particularly significant given the growing global concern over antibiotic resistance.

The anticancer properties of N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide have also been explored in several studies. Research conducted at the National Cancer Institute (NCI) found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Furthermore, N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide has been evaluated for its pharmacokinetic properties. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and metabolic stability, making it suitable for further development as an oral therapeutic agent. The researchers also noted that the compound has low toxicity in animal models, suggesting a favorable safety profile.

The synthesis of N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide involves several well-established chemical reactions. The synthesis typically begins with the preparation of 3-(2-fluoro-4-nitrophenoxy)thiophene carboxylic acid, which is then converted to its corresponding acid chloride using thionyl chloride. The acid chloride is subsequently reacted with allylamine in the presence of a base to form the final product. This synthetic route is scalable and can be adapted for large-scale production.

In conclusion, N-Allyl-3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxamide (CAS No. 303152-58-1) is a versatile compound with promising applications in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory, antimicrobial, and anticancer therapies. Ongoing studies are expected to uncover additional properties and potential uses for this compound, contributing to advancements in drug discovery and development.